Cas no 1805514-03-7 (Methyl 6-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate)
Methyl 6-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate
-
- Inchi: 1S/C11H6F5NO2/c1-19-10(18)7-5(4-17)2-3-6(9(12)13)8(7)11(14,15)16/h2-3,9H,1H3
- InChI Key: BPNBIRIGWJUKCS-UHFFFAOYSA-N
- SMILES: FC(C1C(C(=O)OC)=C(C#N)C=CC=1C(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 386
- XLogP3: 3
- Topological Polar Surface Area: 50.1
Methyl 6-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015011439-1g |
Methyl 6-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate |
1805514-03-7 | 97% | 1g |
1,564.50 USD | 2021-05-31 |
Methyl 6-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
Additional information on Methyl 6-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate
Methyl 6-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate: A Novel Fluorinated Compound with Promising Applications in Medicinal Chemistry and Materials Science
CAS No. 1805514-03-7 represents a unique fluorinated compound with a complex molecular structure that has attracted significant attention in recent years. This molecule, specifically Methyl 6-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate, features a benzene ring substituted with multiple fluorine atoms, a cyano group, and a methyl ester functional group. The strategic placement of fluorine atoms at positions 3 and 2, combined with the presence of the cyano group, imparts unique physicochemical properties that make this compound particularly relevant for applications in medicinal chemistry, materials science, and pharmaceutical research. Recent studies have highlighted the potential of this compound to serve as a versatile scaffold for the development of novel therapeutics and advanced functional materials.
The molecular architecture of Methyl 6-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate is characterized by its high degree of fluorination, which significantly influences its electronic and steric properties. The trifluoromethyl group at position 2 introduces exceptional electron-withdrawing effects, while the difluoromethyl group at position 3 further modulates the molecule's reactivity. The cyano group at position 6 enhances the compound's polarity and contributes to its potential as a building block in the synthesis of bioactive molecules. These structural features are critical for understanding its behavior in various chemical environments and its potential applications in drug discovery.
Recent advancements in fluorinated compound research have demonstrated that compounds like Methyl 6-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate can exhibit enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. A 2023 study published in Journal of Medicinal Chemistry reported that fluorinated benzene derivatives with similar structural motifs showed promising activity against a range of target proteins associated with inflammatory diseases. The high electronegativity of fluorine atoms in this compound is believed to play a key role in modulating its interactions with biological targets, making it a valuable candidate for drug design and targeted therapy applications.
One of the most exciting developments in the field of fluorinated compounds is the exploration of their applications in materials science. Researchers have discovered that compounds like Methyl 6-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate can be used as precursors for the synthesis of advanced functional materials, including fluorinated polymers and organic semiconductors. A 2024 publication in Advanced Materials demonstrated that fluorinated benzene derivatives with similar structures exhibit exceptional thermal stability and optical properties, making them suitable for use in optoelectronic devices and photovoltaic materials. These findings underscore the versatility of this compound and its potential to bridge the gap between medicinal chemistry and materials science.
The synthesis of Methyl 6-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate involves a series of carefully controlled chemical reactions that highlight the importance of fluorination chemistry in modern synthetic methodologies. A recent study published in Organic Letters (2023) described an efficient route to this compound using fluorinated reagents and selective functional group transformations. The ability to achieve precise fluorination at specific positions on the benzene ring is critical for the compound's functionality and its potential applications. This synthetic approach not only demonstrates the feasibility of producing this compound but also provides insights into the design of similar fluorinated compounds for future research.
The physicochemical properties of Methyl 6-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate are closely related to its molecular structure and fluorination pattern. The high electronegativity of fluorine atoms leads to increased polarity and altered solubility characteristics, which are essential for its application in pharmaceutical formulations. A 2022 review in Pharmaceutical Research highlighted the role of fluorination in improving the bioavailability of drug candidates. The presence of the cyano group further enhances the molecule's polarity, contributing to its potential as a drug delivery agent or prodrug precursor.
Recent studies have also focused on the biological activity of compounds like Methyl 6-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate. A 2023 paper in Bioorganic & Medicinal Chemistry reported that fluorinated benzene derivatives with similar structures exhibit promising antimicrobial activity against a range of pathogenic bacteria. The enhanced hydrophobicity and altered charge distribution conferred by fluorination are believed to play a key role in the compound's ability to disrupt bacterial cell membranes. These findings suggest that this compound could be further optimized for the development of antimicrobial agents and antibacterial therapies.
The potential applications of Methyl 6-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate extend beyond pharmaceutical research and materials science. In the field of nanotechnology, researchers have explored the use of fluorinated compounds as building blocks for the synthesis of nanoparticles and nanocomposites. A 2024 study in Nano Letters demonstrated that fluorinated benzene derivatives with similar structures can be used to create fluorinated nanomaterials with exceptional surface properties and chemical stability. These materials have potential applications in biomedical engineering, environmental remediation, and electronic devices.
The ongoing research into fluorinated compounds and their applications underscores the significance of Methyl 6-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate as a promising candidate for future scientific and technological innovations. As the field of fluorinated chemistry continues to evolve, the development of new synthetic methods and the exploration of novel applications will further expand the potential of this compound. The interdisciplinary nature of fluorinated compound research highlights the importance of collaboration between pharmaceutical scientists, materials engineers, and nanotechnologists in unlocking the full potential of this versatile molecule.
In conclusion, Methyl 6-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate represents a fascinating example of how fluorinated compounds can be engineered for diverse applications. Its unique molecular structure, combined with the strategic placement of fluorine atoms, makes it a valuable candidate for drug discovery, materials science, and nanotechnology. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutics and advanced functional materials. The interdisciplinary nature of this research highlights the potential for fluorinated compounds to bridge the gap between different scientific fields and drive innovation in multiple domains.
For researchers and scientists interested in exploring the potential of Methyl 6-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate, there are numerous opportunities to contribute to this field. Whether through the development of new synthetic methods, the investigation of novel biological activities, or the exploration of applications in materials science and nanotechnology, this compound offers a rich area for further study. As the field of fluorinated chemistry continues to grow, the importance of compounds like this will only increase, making it an exciting and dynamic area of research for future generations of scientists.
Ultimately, the study of Methyl 6-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate and similar fluorinated compounds is essential for understanding the broader implications of fluorination chemistry in modern science and technology. As research in this area continues to evolve, it is likely that new discoveries will emerge, further expanding the applications of these compounds. The interdisciplinary nature of this research highlights the potential for fluorinated compounds to drive innovation across multiple scientific disciplines, making them a key area of focus for future research and development.
1805514-03-7 (Methyl 6-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)